Cas no 1270427-39-8 (1-(1-BENZOFURAN-2-YL)BUTAN-1-AMINE)

• Product Name: 1-(1-BENZOFURAN-2-YL)BUTAN-1-AMINE
• CAS No: 1270427-39-8
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5583074
• PubChem ID: 20141290
• Update Time: 2025-06-28

1-(1-BENZOFURAN-2-YL)BUTAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(1-BENZOFURAN-2-YL)BUTAN-1-AMINE
• 2-Benzofuranmethanamine, α-propyl-
• 1-(Benzofuran-2-yl)butan-1-amine
• EN300-745190
• CS-0296903
• 1270427-39-8
• AKOS012390591
• SCHEMBL10370955

• Inchi： 1S/C12H15NO/c1-2-5-10(13)12-8-9-6-3-4-7-11(9)14-12/h3-4,6-8,10H,2,5,13H2,1H3
• InChI Key： LWEBUMRBYYUFSZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(CCC)N

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(1-BENZOFURAN-2-YL)BUTAN-1-AMINE

Comprehensive Overview of 1-(1-Benzofuran-2-yl)butan-1-amine (CAS No. 1270427-39-8): Properties, Applications, and Research Insights

1-(1-Benzofuran-2-yl)butan-1-amine (CAS No. 1270427-39-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzofuran derivative features a unique structural framework combining a butylamine chain with a benzofuran moiety, making it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in modulating central nervous system (CNS) targets, aligning with growing interest in neurotherapeutic agents and psychoactive compound research.

The compound’s molecular formula (C12H15NO) and molecular weight (189.25 g/mol) reflect its moderate lipophilicity, a property critical for blood-brain barrier permeability—a hot topic in drug discovery discussions. Researchers are particularly intrigued by its structural similarity to known serotonergic agonists, a class of compounds frequently searched in AI-driven drug design platforms. Its crystal structure data and hydrogen bonding patterns (available in Cambridge Structural Database entries) are often queried in computational chemistry forums.

In material science, 1270427-39-8 serves as a precursor for fluorescent probes due to the benzofuran core’s photoluminescent properties. This aligns with trends in bioimaging and sensor development, where users frequently search for "small-molecule fluorophores." The compound’s amine functionality allows facile derivatization, enabling applications in polymer crosslinking and surface modification—key areas in nanotechnology research.

Analytical characterization of 1-(1-Benzofuran-2-yl)butan-1-amine typically involves HPLC-MS (high-performance liquid chromatography-mass spectrometry) and NMR spectroscopy, techniques widely discussed in open-access chemistry databases. Its fragmentation patterns in mass spectra are frequently compared to those of other heterocyclic amines in forensic chemistry studies—a niche but growing search category.

From a synthetic perspective, this compound is often prepared via Pd-catalyzed cross-coupling or reductive amination of 2-acetylbenzofuran, methods trending in green chemistry discussions. Patent literature reveals its utility in multi-step synthesis of chiral auxiliaries, addressing the demand for asymmetric catalysis solutions—a frequent query in AI-based retrosynthesis tools.

Ongoing investigations explore its metabolic stability using in vitro microsomal assays, a topic heavily searched in ADME prediction software contexts. While not classified as hazardous, proper laboratory handling protocols (e.g., glovebox use for air-sensitive reactions) are emphasized—a practical consideration often overlooked in academic search queries about bench-scale synthesis.

The commercial availability of CAS 1270427-39-8 through specialty chemical suppliers has increased, coinciding with rising interest in building blocks for medicinal chemistry. Its price per gram and bulk synthesis options are common search terms among contract research organizations (CROs). Recent publications also note its potential in allosteric modulator design, connecting to trending topics like GPCR-targeted therapeutics.

In summary, 1-(1-Benzofuran-2-yl)butan-1-amine represents a versatile scaffold bridging drug discovery, material science, and analytical chemistry. Its intersection with AI-assisted molecular design and high-throughput screening platforms ensures sustained relevance in both academic and industrial research landscapes.